Boric anhydride

• CAS No.: 1303-86-2
• Product Name: Boric anhydride
• Molecular Formula: B2O3
• Molecular Weight: 69.63 g/mol
• IUPAC Name: oxo(oxoboranyloxy)borane
• Standard InChI: InChI=1S/B2O3/c3-1-5-2-4
• Standard InChIKey: JKWMSGQKBLHBQQ-UHFFFAOYSA-N
• SMILES: B(=O)OB=O
• Canonical SMILES: B(=O)OB=O
• Boiling Point: 3380 °F at 760 mm Hg (NIOSH, 2016); 1500 °C (crystal); ~1860 °C; 3380°F
• Colorform: Colorless, brittle, vitreous, semitransparent lumps or hard, white crystals; Colorless, glassy or hexagonal crystals, hygroscopic; Colorless powder or vitreous crystals
• Density: 2.46 (NIOSH, 2016); 1.8 g/cu cm (amorphous); 2.46 g/cu cm (crystal); Relative density (water = 1): 2.46 (cryst); 2.46
• Melting Point: 842 °F (NIOSH, 2016); 450 °C (crystal); 450 °C; 842°F
• Physical Description: Boron oxide appears as colorless, semi-transparent glassy lumps or hard white odorless crystals. Mp 450°C; bp: 1860°C. Density: 2.46 g cm-3. Moderately soluble in water. Used as an insecticide; as the starting material for the synthesis of other boron compounds; as a fluxing agent in enamels and glasses; and in mixture with 2-6% boron nitride, as a bonding agent in the hot isostatic pressing of boron nitride ceramics.; DryPowder; DryPowder, PelletsLargeCrystals; PelletsLargeCrystals; WHITE HYGROSCOPIC POWDER OR GRANULES; Colorless, semitransparent lumps or hard, white, odorless crystals.
• Description: Boron oxide appears as colorless, semi-transparent glassy lumps or hard white odorless crystals. Mp 450°C; bp: 1860°C. Density: 2.46 g cm-3. Moderately soluble in water. Used as an insecticide; as the starting material for the synthesis of other boron compounds; as a fluxing agent in enamels and glasses; and in mixture with 2-6% boron nitride, as a bonding agent in the hot isostatic pressing of boron nitride ceramics.; Diboron trioxide is a boron oxide with formula B2O3.
• Shelf Life: Keep dry
• Solubility: 3 % (NIOSH, 2016); Slowly soluble in 30 parts cold water; slowly soluble in 5 parts boiling water; soluble in alcohol, glycerol; Water solubility: 4.0% at 20 °C; 2.77 g/100 g water at 20 °C.; Solubility in water, g/l at 25 °C: 36 (moderate); 3%
• Synonyms: B2O3; B2O5; BO2; boron oxide; boron oxide, mono-oxide
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); Negligible at 20 °C; 0 mmHg (approx)
• PubChem Compound: 518682
• Last Modified: Nov 11 2021